Cas no 2229270-70-4 (tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229270-70-4
• MF: C₁₅H₁₉FN₂O₅
• MW: 326.320167779922
• CID: 5804602
• PubChem ID: 165777464
• Update Time: 2025-05-20

tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229270-70-4
• EN300-1901783

• Inchi： 1S/C15H19FN2O5/c1-14(2,3)23-13(20)17(5)15(4,9-19)11-7-6-10(18(21)22)8-12(11)16/h6-9H,1-5H3
• InChI Key： OCHOWASEIOYWHT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.12779987g/mol
• Monoisotopic Mass: 326.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by the CAS number No. 2229270-70-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring. The presence of the fluoro and nitro groups on the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. The nitro group on the phenyl ring plays a crucial role in enhancing the reactivity of the compound, making it an ideal candidate for various polymerization reactions. Furthermore, the fluoro group contributes to the overall stability and durability of the resulting materials, which is highly desirable in industries such as aerospace and automotive manufacturing.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug delivery systems. The carbamate functional group is known for its biocompatibility and ability to form stable complexes with various biomolecules. Recent research has focused on utilizing this compound as a carrier for delivering therapeutic agents, particularly in targeted drug delivery systems. The ability of the compound to interact with biological systems without causing adverse effects has made it a promising candidate for pharmaceutical applications.

The synthesis of tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of intermediate compounds, such as the corresponding acid chlorides and isocyanates, followed by careful condensation reactions to form the final product. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendliness. Recent studies have shown that under specific conditions, this compound can undergo controlled degradation without releasing harmful byproducts into the environment. This property is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing processes.

In conclusion, tert-butyl N-2-(2-fluoro-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, combined with its reactivity and stability, makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future advancements in materials science and pharmaceuticals.